Pyridin-2-yl-(4-pyridin-2-yl-thiazol-2-yl)-amine
Pyridin-2-yl-(4-pyridin-2-yl-thiazol-2-yl)-amine
GW354586X is a potent inhibitor of small conductance calcium-activated potassium (SK) channels. It interacts with the channel at the apamin binding site.
Brand Name:
Vulcanchem
CAS No.:
3374-88-7
VCID:
VC0529609
InChI:
InChI=1S/C13H10N4S/c1-3-7-14-10(5-1)11-9-18-13(16-11)17-12-6-2-4-8-15-12/h1-9H,(H,15,16,17)
SMILES:
C1=CC=NC(=C1)C2=CSC(=N2)NC3=CC=CC=N3
Molecular Formula:
C13H10N4S
Molecular Weight:
254.31 g/mol
Pyridin-2-yl-(4-pyridin-2-yl-thiazol-2-yl)-amine
CAS No.: 3374-88-7
Inhibitors
VCID: VC0529609
Molecular Formula: C13H10N4S
Molecular Weight: 254.31 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 3374-88-7 |
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Product Name | Pyridin-2-yl-(4-pyridin-2-yl-thiazol-2-yl)-amine |
Molecular Formula | C13H10N4S |
Molecular Weight | 254.31 g/mol |
IUPAC Name | N,4-dipyridin-2-yl-1,3-thiazol-2-amine |
Standard InChI | InChI=1S/C13H10N4S/c1-3-7-14-10(5-1)11-9-18-13(16-11)17-12-6-2-4-8-15-12/h1-9H,(H,15,16,17) |
Standard InChIKey | RYCUBTFYRLAMFA-UHFFFAOYSA-N |
SMILES | C1=CC=NC(=C1)C2=CSC(=N2)NC3=CC=CC=N3 |
Canonical SMILES | C1=CC=NC(=C1)C2=CSC(=N2)NC3=CC=CC=N3 |
Appearance | Solid powder |
Description | GW354586X is a potent inhibitor of small conductance calcium-activated potassium (SK) channels. It interacts with the channel at the apamin binding site. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | GW354586X; GW-354586-X; GW 354586 X; TCMDC-124275; TCMDC 124275; TCMDC124275;NSC-751858; NSC 751858; NSC751858; |
PubChem Compound | 772885 |
Last Modified | Nov 11 2021 |
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